Cas no 2172276-07-0 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid)

• Product name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid
• CAS No: 2172276-07-0
• MF: C₂₂H₂₁F₃N₂O₆
• MW: 466.407156705856
• CID: 6224778
• PubChem ID: 165480879

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid
• 2172276-07-0
• EN300-1474635
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-N-methylbutanamido]oxy}acetic acid

• Inchi： 1S/C22H21F3N2O6/c1-27(33-12-20(29)30)19(28)10-18(22(23,24)25)26-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,26,31)(H,29,30)
• InChI Key： NFFZHTLBPSGSSM-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(C)OCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 466.13517088g/mol
• Monoisotopic Mass: 466.13517088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid

Compound CAS No 2172276-07-0: A Comprehensive Overview

The compound with CAS No 2172276-07-0, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidooxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems.

The molecular structure of this compound is characterized by the presence of a fluoren-9-yl group, which is a tricyclic aromatic system commonly used in various chemical reactions as a versatile building block. The methoxycarbonyl group attached to the fluorenyl moiety further enhances the molecule's reactivity and functional versatility. Additionally, the compound features a trifluoromethyl group, which contributes to its stability and unique electronic properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the context of their role as precursors for functional polymers and high-performance composites. The trifluoromethyl group, in particular, has been shown to significantly influence the physical and chemical properties of materials derived from this compound.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such methods are critical for maintaining the integrity of the molecule's complex structure during synthesis.

The application of this compound extends into various areas, including drug delivery systems and catalytic processes. Its ability to act as a stabilizing agent in drug formulations has been explored in recent clinical studies, demonstrating its potential in enhancing drug efficacy and reducing side effects.

Furthermore, the compound's role in nanotechnology applications has been a subject of recent research. Its unique electronic properties make it an ideal candidate for use in nanoscale devices and sensors.

In conclusion, the compound with CAS No 2172276-07-0 represents a significant advancement in organic chemistry. Its complex structure and versatile functional groups make it an invaluable tool in various scientific disciplines. As research continues to uncover new applications for this compound, its impact on both academic and industrial fields is expected to grow significantly.